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Introduction

Thulium-Doped Fiber Amplifiers (TDFAS) are crucial components in optical communication
systems, particularly for amplifying signals in the S-band (1460-1530 nm) and the 2 um
waveband.[1] Their wide gain bandwidth makes them suitable for a variety of applications,
including long-haul telecommunication and optical sensing.[2] Accurate characterization of a
TDFA's performance is paramount for system design and optimization. The two primary figures
of merit for an optical amplifier are its gain and noise figure (NF).[3]

This application note provides a detailed overview of the principles behind TDFA operation and
presents standardized protocols for characterizing its gain and noise figure.

Principles of TDFA Operation

TDFAs operate on the principle of stimulated emission in a thulium-doped optical fiber. A pump
laser excites the thulium ions to a higher energy state, creating a population inversion. When a
signal photon at the appropriate wavelength passes through the fiber, it stimulates the excited
ions to relax to a lower energy level, releasing a new photon that is identical to the signal
photon in terms of wavelength, phase, and polarization. This process results in the
amplification of the optical signal.
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Several pumping schemes are utilized for TDFAs, with common pump wavelengths including
79x nm, 10xx nm, 1.4 um, and 1.56 um, each targeting different energy level transitions of the
thulium ions to achieve amplification in specific wavelength bands.[1][4] The choice of pumping
scheme, along with the length of the thulium-doped fiber (TDF), significantly influences the
amplifier's gain and noise characteristics.[2][5]

Gain
Gain is a measure of the amplification provided by the TDFA and is defined as the ratio of the
output signal power to the input signal power, typically expressed in decibels (dB).[3]

Gain (dB) = 10 *log10 (P_out/ P_in)
Where:

e P_out is the output signal power.

e P_inis the input signal power.

The gain of a TDFA is dependent on several factors, including the input signal wavelength,
input signal power, pump power, and the length of the TDF.[2][6][7]

Noise Figure (NF)

The noise figure quantifies the degradation of the signal-to-noise ratio (SNR) as the signal
passes through the amplifier.[8] It is a critical parameter as it indicates how much noise the
amplifier adds to the signal.[3] The noise figure is defined as the ratio of the input SNR to the
output SNR in dB.[9]

NF (dB) = 10 * log10 (SNR_in / SNR_out)
Where:
e SNR_in is the signal-to-noise ratio at the input of the TDFA.

* SNR_out is the signal-to-noise ratio at the output of the TDFA.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b15606691?utm_src=pdf-body
https://www.fiberlabs.com/glossary/thulium-doped-fiber-amplifier/
https://www.researchgate.net/publication/273935026_Thulium-doped_Fiber_Amplifier_for_the_S-Band
https://cora.ucc.ie/bitstreams/760a28d1-4057-4feb-8944-84d2916bbb40/download
https://scispace.com/pdf/enhancing-the-gain-of-tdfa-with-optimizing-length-of-tdf-in-3ss2z1lqtl.pdf
https://www.benchchem.com/product/b15606691?utm_src=pdf-body
https://www.exfo.com/contentassets/48bfe48c112644d2b0b8eee9920dd38e/exfo_anote361_measuring-edfa-gain-and-noise-figure-using-osa20_en.pdf
https://www.benchchem.com/product/b15606691?utm_src=pdf-body
https://cora.ucc.ie/bitstreams/760a28d1-4057-4feb-8944-84d2916bbb40/download
https://www.researchgate.net/figure/Schematic-of-system-level-performance-analysis-of-the-designed-TDFA_fig5_364322765
https://www.researchgate.net/figure/Gain-characteristics-of-the-single-TDFA-a-Dependence-on-TDF-length-b-Dependence-on_fig2_3243513
https://www3.advantest.com/documents/11348/03090b1f-144b-4847-aebe-52cc2a683580
https://www.exfo.com/contentassets/48bfe48c112644d2b0b8eee9920dd38e/exfo_anote361_measuring-edfa-gain-and-noise-figure-using-osa20_en.pdf
https://perso.telecom-paristech.fr/gallion/documents/free_downloads_pdf/PG_revues/PG_R66.pdf
https://www.benchchem.com/product/b15606691?utm_src=pdf-body
https://www.benchchem.com/product/b15606691?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Amplified Spontaneous Emission (ASE) is the primary source of noise in a TDFA.[10] The
noise figure is influenced by factors such as the pump wavelength, pump power, and the TDF
length.[11]

Experimental Characterization

This section outlines the experimental protocols for measuring the gain and noise figure of a
TDFA.

Experimental Setup

A generalized experimental setup for TDFA characterization is depicted below. The specific
components may vary based on the operational wavelength range of the TDFA under test.

Optical Spectrum
Analyzer (OSA)

Click to download full resolution via product page

Caption: Experimental setup for TDFA gain and noise figure measurement.

Protocol for Gain Measurement

e System Calibration:

o Connect the tunable laser source (TLS) directly to the optical spectrum analyzer (OSA)
through the variable attenuator to measure the input signal power (P_in) at the desired
wavelength.
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o Record the power level. This serves as the reference input power.

e TDFA Measurement:

[e]

Assemble the experimental setup as shown in the diagram above.

o

Set the TLS to the desired wavelength and the variable attenuator to achieve the target
input signal power.

o

Turn on the pump laser and set it to the desired power level.

[¢]

Measure the amplified output signal power (P_out) using the OSA.

[¢]

Calculate the gain using the formula: Gain (dB) = P_out (dBm) - P_in (dBm).
» Data Collection:

o Repeat the measurement across the desired range of wavelengths, input signal powers,
and pump powers to fully characterize the TDFA's gain performance.

Protocol for Noise Figure Measurement

The noise figure is typically measured using the interpolation method with an OSA.[3]
e System Setup:
o Use the same experimental setup as for the gain measurement.
e Measurement Procedure:
o With the TDFA active (pump laser on), measure the output spectrum using the OSA.
o The OSA will capture both the amplified signal peak and the underlying ASE noise level.

o The noise figure is calculated by the OSA using the following principle: The ASE power is
measured at wavelengths slightly offset from the signal peak and interpolated to the signal
wavelength.[3]
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o The noise figure is then determined from the signal power and the interpolated ASE power
density. Most modern OSAs have a built-in function for automated noise figure calculation.

o Data Collection:

o Vary the wavelength, input signal power, and pump power to characterize the noise figure
under different operating conditions.

Data Presentation
The collected data should be organized into tables for clear comparison and analysis.

Table 1. TDFA Gain vs. Wavelength and Pump Power (Input Signal Power: -30 dBm, TDF
Length: 10 m)

Gain at 200 mW Gain at 300 mW Gain at 400 mW

Wavelength (nm)
Pump Power (dB) Pump Power (dB) Pump Power (dB)

1470 22.5 25.8 28.1
1480 24.1 27.5 30.2
1490 25.0 28.6 31.5
1500 24.8 28.2 31.0
1510 23.9 27.1 29.8
1520 22.1 25.3 27.9
1530 20.5 23.6 26.1

Table 2: TDFA Noise Figure vs. Wavelength and Pump Power (Input Signal Power: -30 dBm,
TDF Length: 10 m)
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Wavelength (nm)

NF at 200 mW

Pump Power (dB)

NF

at 300 mW

Pump Power (dB)

NF at 400 mW
Pump Power (dB)

1470 5.5 5.8 6.2
1480 5.2 5.5 5.9
1490 5.0 5.3 5.7
1500 5.1 5.4 5.8
1510 5.4 5.7 6.1
1520 5.8 6.2 6.6
1530 6.2 6.6 7.0

Table 3: TDFA Gain and Noise Figure vs. Input Signal Power (Wavelength: 1490 nm, Pump
Power: 400 mW, TDF Length: 10 m)

Input Signal Power (dBm) Gain (dB) Noise Figure (dB)
-40 32.0 5.6
-30 31.5 5.7
-20 28.3 6.0
-10 22.1 6.5
0 154 7.2

Signaling Pathways and Workflows
TDFA Pumping Scheme and Amplification Process

The following diagram illustrates the energy level transitions in a typical TDFA pumping

scheme.
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Caption: Energy level diagram for a TDFA.

Logical Workflow for TDFA Characterization

The logical workflow for characterizing a TDFA is summarized in the following diagram.
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Caption: Logical workflow for TDFA characterization.
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Conclusion

The protocols and information provided in this application note serve as a comprehensive
guide for the accurate and repeatable characterization of TDFA gain and noise figure. By
following these standardized procedures, researchers and engineers can obtain reliable data to
optimize the performance of optical communication and sensing systems that employ Thulium-
Doped Fiber Amplifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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